Cas no 1932-92-9 (Propargylpropionate(Propionicacidpropargylester))

• Product Name: Propargylpropionate(Propionicacidpropargylester)
• CAS No: 1932-92-9
• MF: C₆H₈O₂
• MW: 112.126522064209
• CID: 84019
• PubChem ID: 74735
• Update Time: 2025-06-10

Propargylpropionate(Propionicacidpropargylester) Chemical and Physical Properties

Names and Identifiers

• Propargylpropionate(Propionicacidpropargylester)
• Propargyl propionate
• Propionic acid propargyl ester
• prop-2-ynyl propanoate
• 2-propyn-1-ol,propanoate
• 2-Propyn-1-ol,propionate
• 2-propynyl propionate
• Propargyl proprionate
• Propin-(2)-yl-(1)-propionsaeureester
• EINECS 217-695-3
• DTXSID80883777
• 2-Propyn-1-ol, propionate
• BGRYSGVIVVUJHH-UHFFFAOYSA-N
• FT-0633923
• MFCD00039917
• 1932-92-9
• NS00046292
• SCHEMBL577113
• TUNGSTENTETRACHLORIDE
• prop-2-ynyl propionate
• 2-Propyn-1-ol, propanoate
• AKOS015912576
• J-012516
• Propanoic acid, 2-propynyl ester
• propanoic acid prop-2-ynyl ester
• 2-Propyn-1-ol, 1-propanoate
• DB-044821
• 2Propyn1ol, propanoate
• 2Propyn1ol, 1propanoate
• DTXCID701023266
• 2Propynyl propionate

• MDL： MFCD00039917
• Inchi： 1S/C6H8O2/c1-3-5-8-6(7)4-2/h1H,4-5H2,2H3
• InChI Key： BGRYSGVIVVUJHH-UHFFFAOYSA-N
• SMILES： O(CC#C)C(CC)=O
• BRN： 1902510

Computed Properties

• Exact Mass: 112.05200
• Monoisotopic Mass: 112.05243
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.7
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: liquid
• Density: 0.973 g/mL at 25 °C(lit.)
• Melting Point: Not available
• Boiling Point: 143-144 °C(lit.)
• Flash Point: 110 °F
• Refractive Index: n20/D 1.422(lit.)
• PSA: 26.30000
• LogP: 0.57280
• Solubility: Water soluble
• Vapor Pressure: 4.6±0.3 mmHg at 25°C

Propargylpropionate(Propionicacidpropargylester) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：UN 3272 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-36/37/38
• Safety Instruction： S16-S23-S36/37
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：III
• TSCA：Yes
• Risk Phrases：R10; R20/21/22
• Packing Group：III
• Safety Term：S16;S23;S36/37
• Packing Group：III
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on Propargylpropionate(Propionicacidpropargylester)

Properties and Applications of Propargylpropionate (Propionic acid propargylester) CAS No. 1932-92-9

Propargylpropionate, also known as Propionic acid propargylester, is a versatile chemical compound with the CAS number 1932-92-9. This ester derivative of propionic acid is characterized by its unique molecular structure, which includes a propargyl group (C₃H₃) attached to the ester functionality. Its chemical formula is C₆H₁₀O₂, and it is commonly used in various industrial and scientific applications due to its reactivity and stability.

The compound is primarily recognized for its role as an intermediate in organic synthesis. Its bifunctional nature, featuring both an ester group and a propargyl group, makes it a valuable building block for the preparation of more complex molecules. In recent years, Propargylpropionate has garnered significant attention in the field of pharmaceutical research, particularly for its potential applications in drug development.

One of the most notable applications of Propionic acid propargylester is in the synthesis of bioactive molecules. The propargyl group can undergo various chemical reactions, such as metal-catalyzed coupling reactions, which are essential for constructing intricate molecular architectures. These reactions are often employed in the development of novel therapeutic agents, where precise molecular design is crucial.

In addition to its synthetic utility, Propionic acid propargylester has been explored for its biological properties. Research indicates that derivatives of this compound may exhibit antimicrobial and anti-inflammatory effects. These properties have led to investigations into its potential use in medical applications, such as wound care and infection control. The ability of Propargylpropionate to interact with biological targets makes it an attractive candidate for further pharmacological studies.

The compound's stability under various conditions also makes it suitable for industrial applications. For instance, it can be used as a solvent or a reagent in chemical processes that require high thermal stability. Its compatibility with other chemicals allows for its integration into diverse manufacturing protocols, enhancing efficiency and yield.

Recent advancements in green chemistry have highlighted the importance of sustainable alternatives in industrial processes. Propionic acid propargylester fits well within this framework, as it can be synthesized using environmentally friendly methods. Efforts to optimize its production through catalytic processes have shown promising results, reducing the environmental impact while maintaining high purity standards.

The role of Propargylpropionate in material science is another area of growing interest. Its incorporation into polymers and coatings enhances their functional properties, making them more suitable for specialized applications. For example, modified polymers containing ester groups can exhibit improved flexibility and durability, which are critical for materials used in automotive and aerospace industries.

The chemical reactivity of Propionic acid propargylester also makes it valuable in agrochemical research. Derivatives of this compound have been investigated for their potential as plant growth regulators or pest control agents. By modifying its molecular structure, scientists aim to develop compounds that can improve crop yields while minimizing environmental harm.

In conclusion, the multifaceted applications of Propargylpropionate underscore its significance in both academic research and industrial settings. Its versatility as a synthetic intermediate, coupled with its potential biological and material science applications, positions it as a compound of great interest. As research continues to uncover new uses for this molecule, its importance is likely to grow further.